3-{[3-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]methyl}benzonitrile

• IUPAC Name: 3-[[3-(2-methylphenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H17N3O2S/c1-14-5-2-3-8-17(14)24-20(25)19-18(9-10-27-19)23(21(24)26)13-16-7-4-6-15(11-16)12-22/h2-11,18-19H,13H2,1H3
• InChI Key: CAIWVTLUKVDSJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3C(C=CS3)N(C2=O)CC4=CC(=CC=C4)C#N
• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol

Description

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidin derivatives is a topic of interest due to their pharmacological importance. Paper describes the synthesis of 2-substituted 3-aryl thieno[3,2-d]pyrimidin-4(3H)-ones through an aza-Wittig reaction, which is a key step in the process. The reaction involves the use of iminophosphorane and phenyl isocyanate to form a carbodiimide, which is then cyclized to the desired product. Similarly, paper reports a green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones through a catalytic four-component reaction, which is characterized by step economy and easy purification. Paper also discusses the synthesis of thieno[2,3-d]pyrimidine derivatives, where the thiophene derivative reacts with various reagents to afford different derivatives.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidin derivatives has been confirmed through various analytical techniques. In paper , the structures of the synthesized compounds were confirmed by IR, 1H- and 13C-NMR, EI-MS, elemental analyses, and in one case, by single-crystal X-ray diffraction. Paper provides a detailed crystal structure analysis of a thieno[3,2-d]pyrimidin derivative, revealing that the thienopyridine ring is almost coplanar. Paper also includes an X-ray structural study of a thiazolo[3,2-a]pyrimidine derivative, further contributing to the understanding of the molecular structure of related compounds.

Chemical Reactions Analysis

The thieno[3,2-d]pyrimidin derivatives undergo various chemical reactions to form new compounds. For instance, paper describes the reaction of a thiophene derivative with formamide and other reagents to yield different thieno[2,3-d]pyrimidine derivatives. Paper details the synthesis of 8-arylidene derivatives by reacting dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-ones with aromatic aldehydes and furfural in the presence of NaOH.

Physical and Chemical Properties Analysis

The physical and chemical properties of thieno[3,2-d]pyrimidin derivatives are influenced by their molecular structure. Paper discusses the synthesis of novel polyimides with pyridine moieties, which exhibit good thermal stability, mechanical properties, and low dielectric constants. Although not directly related to thieno[3,2-d]pyrimidin, this paper provides insight into the properties of related aromatic heterocyclic compounds. Paper focuses on the development of a PET tracer for imaging AMPA receptors, which demonstrates good brain uptake in mice, indicating the potential for in vivo applications.